![molecular formula C16H10ClNO5 B2904393 (E)-3-(1,3-benzodioxol-5-yl)-1-(4-chloro-3-nitrophenyl)prop-2-en-1-one CAS No. 338415-88-6](/img/structure/B2904393.png)
(E)-3-(1,3-benzodioxol-5-yl)-1-(4-chloro-3-nitrophenyl)prop-2-en-1-one
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Overview
Description
(E)-3-(1,3-benzodioxol-5-yl)-1-(4-chloro-3-nitrophenyl)prop-2-en-1-one is a useful research compound. Its molecular formula is C16H10ClNO5 and its molecular weight is 331.71. The purity is usually 95%.
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Scientific Research Applications
Antiproliferative Activity
A study on neolignans isolated from the traditional Chinese medicine Daphniphyllum macropodum Miq. identified compounds with significant antiproliferative activity against human non-small cell lung cancer (NSCLC) cell lines. One compound increased the expression of apoptosis-inducing proteins, suggesting a potential application in cancer treatment through the induction of apoptosis via the mitochondrial pathway (Xinhua Ma et al., 2017).
Antioxidant Activity
A series of novel 1-(5-chloro-2-hydroxyphenyl)-5-oxopyrrolidine-3-carboxylic acid derivatives, including compounds with various substituents, demonstrated potent antioxidant activity. Some derivatives exhibited antioxidant activity higher than that of ascorbic acid, highlighting their potential as effective antioxidants (I. Tumosienė et al., 2019).
Polymer Solar Cells
A copolymer designed for high-efficiency polymer solar cells, incorporating a planar structure for close packing of polymer chains, achieved a power conversion efficiency of 5.4%. This study underscores the role of structural design in enhancing solar cell performance (Ruiping Qin et al., 2009).
Luminescence Sensitization
Research on thiophenyl-derivatized nitrobenzoic acid ligands as sensitizers for Eu(III) and Tb(III) luminescence resulted in compounds with high quantum yields and luminescence lifetimes. This indicates potential applications in luminescent materials and devices (Subha Viswanathan & A. Bettencourt-Dias, 2006).
Future Directions
Properties
IUPAC Name |
(E)-3-(1,3-benzodioxol-5-yl)-1-(4-chloro-3-nitrophenyl)prop-2-en-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H10ClNO5/c17-12-4-3-11(8-13(12)18(20)21)14(19)5-1-10-2-6-15-16(7-10)23-9-22-15/h1-8H,9H2/b5-1+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KITZWXLBVUJERP-ORCRQEGFSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)C=CC(=O)C3=CC(=C(C=C3)Cl)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1OC2=C(O1)C=C(C=C2)/C=C/C(=O)C3=CC(=C(C=C3)Cl)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H10ClNO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.70 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.